Cas no 116854-95-6 (2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethanone)
116854-95-6 structure
Product Name:2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethanone
CAS No:116854-95-6
MF:C15H14O5
MW:274.268664836884
CID:2615010
PubChem ID:905962
Update Time:2025-04-21
2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethanone
- 2,4,6-trihydroxyphenyl 2-methoxybenzyl ketone
- F1190-0464
- 2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)etha
- STK888279
- DTXCID00309681
- Oprea1_073098
- AKOS000275887
- DTXSID70358626
- 116854-95-6
- Ethanone, 2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)-
-
- Inchi: 1S/C15H14O5/c1-20-14-5-3-2-4-9(14)6-11(17)15-12(18)7-10(16)8-13(15)19/h2-5,7-8,16,18-19H,6H2,1H3
- InChI Key: JXHCBDZUPWMLDA-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1CC(C1C(=CC(=CC=1O)O)O)=O
Computed Properties
- Exact Mass: 274.08412354g/mol
- Monoisotopic Mass: 274.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 87Ų
2-(2-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethanone Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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